Cas no 6220-93-5 (4-Methylquinolin-3-ol)

• Product Name: 4-Methylquinolin-3-ol
• CAS No: 6220-93-5
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD18414789
• CID: 514767
• Update Time: 2025-05-19

4-Methylquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-Methylquinolin-3-ol
• 3-Quinolinol, 4-methyl-
• 4-METHYL-3-QUINOLINOL
• AK131001
• 4-Methyl-3-hydroxyquinoline
• 3-Hydroxy-4-methylquinoline
• FCH1158639
• AX8251924

• MDL： MFCD18414789
• Inchi： 1S/C10H9NO/c1-7-8-4-2-3-5-9(8)11-6-10(7)12/h2-6,12H,1H3
• InChI Key： UCYWRHDNJCNVNK-UHFFFAOYSA-N
• SMILES： OC1=CN=C2C=CC=CC2=C1C

Computed Properties

• Exact Mass: 159.06847
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Topological Polar Surface Area: 33.1

Experimental Properties

• PSA: 33.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 4-Methylquinolin-3-ol

Comprehensive Overview of 4-Methylquinolin-3-ol (CAS No. 6220-93-5): Properties, Applications, and Industry Insights

4-Methylquinolin-3-ol (CAS No. 6220-93-5) is a heterocyclic organic compound belonging to the quinoline family, characterized by a methyl group at the 4-position and a hydroxyl group at the 3-position of the quinoline ring. This structural configuration imparts unique chemical and physical properties, making it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. The compound's molecular formula (C₁₀H₉NO) and molecular weight (159.18 g/mol) are critical for its reactivity and solubility profiles, which are often discussed in organic synthesis forums and research publications.

In recent years, the demand for 4-Methylquinolin-3-ol derivatives has surged due to their potential applications in drug discovery and antimicrobial agents. Researchers have explored its role in synthesizing bioactive molecules, particularly in targeting enzyme inhibition and receptor modulation. A trending topic in Google Scholar and PubMed queries revolves around its efficacy in anti-inflammatory and antioxidant formulations, aligning with the growing interest in natural product mimics and green chemistry.

The synthesis of 4-Methylquinolin-3-ol typically involves Skraup synthesis or Pfitzinger reaction, with modifications to enhance yield and purity. Industrial-scale production often addresses challenges like regioselectivity and waste minimization, topics frequently searched in patent databases such as USPTO and EPO. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are essential for quality control, as highlighted in ACS publications and ISO standards.

From an SEO perspective, users often search for "4-Methylquinolin-3-ol suppliers," "CAS 6220-93-5 price," and "quinoline derivatives applications." Addressing these queries, this compound is commercially available through specialty chemical distributors, with pricing influenced by purity grades (e.g., >98%) and batch size. Its stability under ambient conditions and compatibility with common solvents (e.g., ethanol, DMSO) are practical considerations for laboratory use.

Emerging trends link 4-Methylquinolin-3-ol to advanced material science, including its use in OLEDs and photocatalysts. Discussions on ResearchGate and LinkedIn highlight its potential in energy storage and sensor technologies, resonating with the global push for sustainable innovation. Regulatory compliance, such as REACH and FDA guidelines, ensures its safe handling in industrial applications.

In conclusion, 4-Methylquinolin-3-ol (CAS No. 6220-93-5) exemplifies the intersection of traditional chemistry and cutting-edge research. Its versatility across multiple industries and alignment with eco-friendly practices positions it as a compound of enduring relevance. For further details, readers are encouraged to explore peer-reviewed journals and technical datasheets from reputable sources.